Cas no 439120-48-6 (N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide)

• Product Name: N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide
• CAS No: 439120-48-6
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• MDL: MFCD03012506
• CID: 5225827
• Update Time: 2025-05-21

N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide
• N-[2-(1-PYRROLIDINYLCARBONYL)-3-THIENYL]BENZENECARBOXAMIDE
• Oprea1_484533
• MLS000763933
• HMS2710O05
• SMR000336085

• MDL： MFCD03012506
• Inchi： 1S/C16H16N2O2S/c19-15(12-6-2-1-3-7-12)17-13-8-11-21-14(13)16(20)18-9-4-5-10-18/h1-3,6-8,11H,4-5,9-10H2,(H,17,19)
• InChI Key： LAVVBUMJQNYFNP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(N1CCCC1)=O)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 3.3
• Topological Polar Surface Area: 77.6

Additional information on N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide

N-[2-(Pyrrolidine-1-Carbonyl)Thiophen-3-Yl]Benzamide: A Comprehensive Overview

N-[2-(Pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide, with CAS No. 439120-48-6, is a structurally unique compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its benzamide group attached to a thiophene ring, which is further substituted with a pyrrolidine carbonyl group. The combination of these functional groups imparts distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. Thiophene, a five-membered heterocyclic aromatic ring, is known for its stability and ability to participate in various chemical reactions. In the case of N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide, the thiophene ring serves as a versatile scaffold for further functionalization. The pyrrolidine carbonyl group introduces additional complexity, potentially enhancing the compound's solubility and bioavailability.

One of the most promising aspects of this compound lies in its potential application as a therapeutic agent. Researchers have explored its role in modulating key biological targets, such as kinases and proteases, which are critical in various disease states. For instance, recent findings suggest that N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide may exhibit inhibitory activity against certain oncogenic pathways, making it a candidate for anticancer drug development.

Moreover, the benzamide moiety in this compound contributes to its ability to interact with histone deacetylases (HDACs), enzymes that play a significant role in epigenetic regulation. By inhibiting HDACs, this compound could potentially induce chromatin remodeling and exert antiproliferative effects on cancer cells. These findings underscore the importance of N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide as a lead compound for further optimization in medicinal chemistry.

The synthesis of N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent introduction of the pyrrolidine carbonyl group via amide bond formation. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and purity levels for this compound.

In terms of physical properties, N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of N-[2-(pyrrolidine-1-carbonyl)thiophen-3-yl]benzamide. Initial results indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, N-[2-(pyrrolidine-1-carbonyl)thiophen-3-Yl]Benzamide (CAS No. 439120486) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with promising biological activities, positions it as a compelling candidate for further research and development in the pharmaceutical industry.